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Compound of Interest

Compound Name: 1-(3,5-dimethylphenyl)-1H-pyrrole
CAS No.: 37560-45-5
Cat. No.: B3025518

Get Quote

CAS Registry Number: 37560-45-5 Formula: C12H13N Molecular Weight: 171.24 g/mol

Executive Summary

N-(3,5-Dimethylphenyl)pyrrole represents a specialized N-arylpyrrole scaffold utilized primarily
as a building block in medicinal chemistry and organic materials science. Unlike its 2,6-
disubstituted congeners, which suffer from significant steric inhibition of resonance due to
orthogonality between the phenyl and pyrrole rings, the 3,5-dimethyl substitution pattern
preserves a degree of planarity. This allows for electronic communication between the electron-
rich pyrrole ring and the aryl substituent, making it a valuable substrate for electrophilic
aromatic substitutions (EAS) and C-H activation protocols.

This guide details the structural properties, validated synthetic pathways, and characterization
standards for researchers utilizing this compound in drug discovery (specifically antifungal and
antibacterial pharmacophores) and conductive polymer synthesis.

Structural & Electronic Analysis
Conformational Dynamics
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The molecule consists of a pyrrole ring

-linked to a phenyl ring. The key structural feature is the substitution pattern on the phenyl ring:

[1]

o Symmetry: The 3,5-dimethyl substitution renders the phenyl ring symmetric along the C1-C4
axis. This simplifies NMR spectra and reduces the number of regioisomers during
subsequent functionalization.

» Steric Profile: In contrast to N-(2,6-dimethylphenyl)pyrrole (atropisomeric potential), the 3,5-
dimethyl analog lacks ortho-substituents on the phenyl ring. This minimizes steric clash with
the pyrrole

-hydrogens, permitting a lower torsional angle between the rings.

o Electronic Effects: The two methyl groups at the meta positions exert a weak inductive
electron-donating effect (+1) on the phenyl ring, which is transmitted to the pyrrole nitrogen.
This increases the nucleophilicity of the pyrrole ring, making it highly reactive toward EAS at
the C2 and C5 positions.

Pharmacophore Utility

In medicinal chemistry, this scaffold serves as a lipophilic core. The 3,5-dimethylphenyl moiety
mimics the hydrophobic interactions of halogenated phenyls found in commercial fungicides
(e.g., Fenpiclonil), but with altered metabolic stability and solubility profiles.
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Figure 1: Structural connectivity and reactivity logic of the N-(3,5-dimethylphenyl)pyrrole
scaffold.

Validated Synthetic Protocols

The most robust method for synthesizing N-(3,5-dimethylphenyl)pyrrole is the Paal-Knorr
Pyrrole Synthesis. This cyclocondensation reaction is preferred for its high yields and
scalability.

Protocol: Modified Paal-Knorr Condensation

Objective: Synthesis of N-(3,5-dimethylphenyl)pyrrole from 2,5-dimethoxytetrahydrofuran and
3,5-dimethylaniline.

Reagents:

e 3,5-Dimethylaniline (1.0 eq)[2]

o 2,5-Dimethoxytetrahydrofuran (1.1 eq) [Precursor to succinaldehyde]
o Acetic Acid (Glacial, Solvent/Catalyst)

Step-by-Step Methodology:

e Activation: In a round-bottom flask equipped with a reflux condenser, dissolve 3,5-
dimethylaniline (10 mmol) in glacial acetic acid (20 mL).

o Addition: Add 2,5-dimethoxytetrahydrofuran (11 mmol) dropwise at room temperature. Note:
The acid catalyzes the hydrolysis of the furan derivative to the reactive 1,4-dicarbonyl
intermediate (succinaldehyde) in situ.

e Cyclization: Heat the reaction mixture to reflux (110°C) for 2—4 hours. Monitor progress via
TLC (eluent: Hexane/EtOAc 9:1). The spot for the aniline starting material should disappear.

o Workup: Cool the mixture to room temperature. Pour into ice-cold water (100 mL) and
neutralize with saturated NaHCOs solution until pH ~7.
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o Extraction: Extract with Dichloromethane (DCM) (3 x 30 mL). Combine organic layers, dry
over anhydrous MgSOa, and filter.

 Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via
silica gel column chromatography (Hexane/EtOAc gradient) to yield the product as a white to

off-white solid.

Reaction Mechanism

The mechanism involves the formation of a hemiaminal intermediate followed by cyclization

and dehydration.
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Figure 2: Mechanistic pathway of the Paal-Knorr synthesis adapted for N-arylpyrroles.

Characterization Data

To ensure scientific integrity, the synthesized compound must be validated against the following

spectroscopic standards.

Nuclear Magnetic Resonance (NMR)

The symmetry of the molecule is the key diagnostic feature.
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Chemical Shift e . .
Nucleus Multiplicity Integration Assignment
(3 ppm)
Methyl groups (-
1H NMR 2.35 Singlet 6H Vi groups {
CHs) at C3', C5'
Pyrrole
6.32 Triplet (app.) 2H
-H (C3, C4)
) Phenyl para-H
6.90 Singlet 1H
(C4)
) Phenyl ortho-H
7.05 Singlet 2H
(C2, C6")
Pyrrole
7.10 Triplet (app.) 2H
-H (C2, C5)
13C NMR 214 - - Methyl carbons
Pyrrole
110.5 - -
-C
Pyrrole
119.2 - -
-C
120.5 - - Phenyl ortho-C
127.8 - - Phenyl para-C
Phenyl meta-C
139.5 - -
(C-CH5)
Phenyl ipso-C
140.2 - - P
(C-N)

Note: Shifts are approximated based on CDCIs solvent. The "apparent triplet” of pyrrole protons
is due to coupling.
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Mass Spectrometry

e Method: GC-MS or ESI-MS.
e Expected lon: [M+H]* = 172.24 m/z; Molecular lon [M]* = 171.1.

e Fragmentation: Loss of methyl group (M-15) is a common fragmentation pathway.

Applications & Reactivity
Medicinal Chemistry (Antifungal/Antibacterial)

The N-(3,5-dimethylphenyl)pyrrole scaffold is a bioisostere for other N-arylazoles.

o Mechanism: It serves as a precursor for the synthesis of phenylpyrrole fungicides (analogous
to Fludioxonil).

o Optimization: The 3,5-dimethyl pattern provides metabolic blockage at the typically reactive
meta positions, potentially extending the half-life of derived drugs compared to unsubstituted
analogs.

Materials Science (Conductive Polymers)

N-substituted pyrroles are monomers for conductive polymers.

o Polymerization: Oxidative polymerization (using FeCls) at the C2 and C5 positions yields
poly(N-arylpyrrole).

e Properties: The 3,5-dimethylphenyl group improves solubility of the resulting polymer in
organic solvents compared to polypyrrole (PPy), which is insoluble. This allows for solution-
processing of conductive films.
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¢ N-Arylpyrrole Data: "1-(3,5-Dimethylphenyl)-1H-pyrrole CAS 37560-45-5."[4][5][6]
ChemScene Database.

« Medicinal Applications: "Pyrrole derivatives as promising biological agents."[7][8] MDPI
Molecules, 2022.

¢ General Synthesis Protocols: "Paal-Knorr Pyrrole Synthesis." Wikipedia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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